4-Amino-5-cyano-2-methoxybenzoic acid

• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 4-amino-5-cyano-2-methoxybenzoic acid
• InChI: InChI=1S/C9H8N2O3/c1-14-8-3-7(11)5(4-10)2-6(8)9(12)13/h2-3H,11H2,1H3,(H,12,13)
• InChI Key: HFAXYKSXUPCCBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)N)C#N)C(=O)O

Description

4-Amino-5-cyano-2-methoxybenzoic acid is a benzoic acid derivative with a methoxy group at position 2, an amino group at position 4, and a cyano substituent at position 3. The cyano group (-CN) is a strong electron-withdrawing moiety, which may enhance the compound’s acidity, solubility in polar solvents, and reactivity in medicinal chemistry contexts .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 4-Amino-5-cyano-2-methoxybenzoic acid with structurally related compounds, focusing on substituents, physicochemical properties, and applications:

Compound	Substituents	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Applications	References
4-Amino-5-cyano-2-methoxybenzoic acid	2-OCH₃, 4-NH₂, 5-CN	C₉H₇N₂O₃	205.17 (calculated)	Not reported	Potential use in drug synthesis (e.g., kinase inhibitors or antimicrobial agents)	-
4-Amino-5-chloro-2-methoxybenzoic acid	2-OCH₃, 4-NH₂, 5-Cl	C₈H₈ClNO₃	201.61	217–220 (decomposes)	Intermediate in antipsychotics (e.g., amisulpride synthesis)
4-Amino-2-fluoro-5-methoxybenzoic acid	2-F, 4-NH₂, 5-OCH₃	C₈H₈FNO₃	185.15	Not reported	Pharmaceutical research (e.g., targeting biological pathways)
4-Amino-5-ethylsulfonyl-2-methoxybenzoic acid	2-OCH₃, 4-NH₂, 5-SO₂C₂H₅	C₁₀H₁₃NO₅S	259.28	Not reported	Key intermediate in amisulpride production
5-Amino-2-chlorobenzoic acid	2-Cl, 5-NH₂	C₇H₆ClNO₂	171.58	209–213	Building block for dyes and pharmaceuticals

Key Observations:

Substituent Effects on Reactivity: The cyano group in 4-Amino-5-cyano-2-methoxybenzoic acid likely increases electrophilicity at position 5 compared to chloro or fluoro analogs, facilitating nucleophilic substitution reactions . Chloro and fluoro substituents enhance metabolic stability in drug candidates, whereas the cyano group may improve binding affinity to target proteins due to its polar nature .

Physicochemical Properties :

• The chloro derivative exhibits a higher melting point (217–220°C) than the fluoro analog, attributed to stronger intermolecular halogen bonding .
• The ethylsulfonyl variant has a significantly higher molecular weight (259.28 g/mol), impacting its pharmacokinetic profile .

Biological Activity: Chloro-substituted analogs (e.g., 4-Amino-5-chloro-2-methoxybenzoic acid) are critical in synthesizing antipsychotics, demonstrating the importance of halogen atoms in CNS drug design . Fluoro-substituted compounds show promise in targeting enzymes like kinases or proteases due to fluorine’s electronegativity and small atomic radius .